Cas no 1805132-60-8 (Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate)

• Product Name: Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate
• CAS No: 1805132-60-8
• MF: C₁₀H₅F₆IO₂
• MW: 398.04039645195
• CID: 4964794
• Update Time: 2025-05-20

Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate

• Inchi： 1S/C10H5F6IO2/c1-19-8(18)4-2-7(17)6(10(14,15)16)3-5(4)9(11,12)13/h2-3H,1H3
• InChI Key： RDGWUWYDAUTSAH-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 397.92385 g/mol
• Monoisotopic Mass: 397.92385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 398.04
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate

Recent Advances in the Application of Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate (CAS: 1805132-60-8) in Chemical Biology and Pharmaceutical Research

Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate (CAS: 1805132-60-8) is a highly fluorinated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This compound serves as a versatile building block in the synthesis of complex molecules, particularly in the development of novel therapeutics and imaging agents. The presence of trifluoromethyl groups and an iodine substituent enhances its reactivity and makes it a valuable intermediate in cross-coupling reactions and other synthetic transformations.

Recent studies have explored the potential of Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate in the design of targeted drug delivery systems. Its ability to undergo selective functionalization allows for the incorporation of bioactive moieties, enabling the development of prodrugs with improved pharmacokinetic properties. For instance, researchers have utilized this compound to create fluorinated analogs of known drugs, which exhibit enhanced metabolic stability and membrane permeability. These advancements highlight the compound's significance in addressing challenges related to drug bioavailability and efficacy.

In addition to its applications in drug development, Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate has been employed in the synthesis of advanced materials for biomedical imaging. The iodine atom in the compound provides a handle for radiolabeling, making it a promising candidate for positron emission tomography (PET) imaging. Recent work has demonstrated its utility in the preparation of radiotracers for the detection of specific biomarkers associated with cancer and neurological disorders. This underscores the compound's potential in bridging the gap between chemical synthesis and diagnostic applications.

Furthermore, the compound's unique electronic properties have been leveraged in the study of protein-ligand interactions. Researchers have incorporated Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate into molecular probes to investigate binding affinities and conformational changes in target proteins. These studies provide valuable insights into the mechanistic aspects of drug action and facilitate the rational design of more effective therapeutics. The compound's ability to serve as a molecular scaffold for diverse applications exemplifies its versatility in chemical biology.

Despite these promising developments, challenges remain in optimizing the synthetic routes for Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate to ensure scalability and cost-effectiveness. Recent efforts have focused on developing greener and more efficient methodologies, such as catalytic processes and flow chemistry, to address these limitations. Future research directions may include exploring the compound's potential in other areas, such as agrochemicals and materials science, further expanding its impact across multiple disciplines.

In conclusion, Methyl 2,4-bis(trifluoromethyl)-5-iodobenzoate (CAS: 1805132-60-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its multifaceted applications in drug development, imaging, and molecular probing highlight its significance as a key intermediate in the synthesis of bioactive molecules. Continued exploration of its properties and applications is expected to yield further breakthroughs in the field, contributing to the advancement of precision medicine and targeted therapies.